Cas no 1132677-28-1 (3-[(2,6-dimethylcyclohexyl)amino]propan-1-ol)

• Product Name: 3-[(2,6-dimethylcyclohexyl)amino]propan-1-ol
• CAS No: 1132677-28-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5097593
• PubChem ID: 43182879
• Update Time: 2026-03-02

3-[(2,6-dimethylcyclohexyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-dimethylcyclohexyl)amino]propan-1-ol

• Inchi： 1S/C11H23NO/c1-9-5-3-6-10(2)11(9)12-7-4-8-13/h9-13H,3-8H2,1-2H3
• InChI Key： CQIXLENIUKEYSY-UHFFFAOYSA-N
• SMILES： C(O)CCNC1C(C)CCCC1C

Additional information on 3-[(2,6-dimethylcyclohexyl)amino]propan-1-ol

3-[(2,6-Dimethylcyclohexyl)amino]Propan-1-ol: A Comprehensive Overview

3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol, also known by its CAS number 1132677-28-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with methyl substituents and an amino alcohol functional group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol typically involves multi-step organic reactions, often utilizing catalytic processes to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are particularly valuable in pharmaceutical research and chiral catalysis.

In terms of physical properties, 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it shows limited solubility in water due to the hydrophobic nature of the cyclohexane ring.

The chemical structure of this compound plays a crucial role in its reactivity. The amino group (-NH-) acts as a nucleophile in various substitution reactions, while the hydroxyl group (-OH) can participate in hydrogen bonding and acid-base reactions. These functional groups make 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol an excellent candidate for use as a building block in organic synthesis.

Recent studies have highlighted the potential of 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol in drug discovery and development. Researchers have explored its role as a chiral ligand in asymmetric catalysis, demonstrating its ability to induce high enantioselectivity in key reactions such as aldol additions and Michael additions. These findings underscore its importance in the field of medicinal chemistry.

In addition to its role in pharmaceuticals, 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol has found applications in polymer chemistry. Its ability to form stable amide bonds makes it a useful monomer for synthesizing polyamides with tailored mechanical and thermal properties. Recent advancements in polymerization techniques have further expanded its utility in this domain.

The environmental impact of 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-ol has also been a topic of interest among researchers. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 4 weeks under controlled laboratory settings. This biodegradability makes it a more sustainable option compared to some traditional organic compounds used in industrial applications.

In conclusion, 3-[(2,6-Dimethylcyclohexyl)amino]propan-1-